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Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of carnallite and bischofite as raw

materials for the production of magnesium. The information presented is based on available

experimental data to assist researchers and industry professionals in making informed

decisions regarding the selection of feedstock for magnesium extraction.

Introduction to Carnallite and Bischofite
Magnesium, a lightweight and versatile metal, is primarily produced through the electrolysis of

molten magnesium chloride. The two main mineral sources for obtaining magnesium chloride

are carnallite and bischofite. While both are hydrated chloride minerals, their distinct chemical

compositions and associated impurities lead to different processing pathways, energy

requirements, and by-product streams.

Carnallite is a double salt of potassium and magnesium chloride with the chemical formula

KMgCl₃·6H₂O. It is a significant source of both potash for fertilizers and magnesium.[1]

Bischofite is a hydrated magnesium chloride mineral with the chemical formula MgCl₂·6H₂O.[2]

It is typically found in evaporite deposits and brines.
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The selection of either carnallite or bischofite as a feedstock for magnesium production is

influenced by several factors, including the desired purity of the final product, energy

consumption, and the economics of by-product valorization.

Parameter
Carnallite
(KMgCl₃·6H₂O)

Bischofite
(MgCl₂·6H₂O)

References

Theoretical Mg

Content (by weight)
~8.75% ~11.96% [1]

Primary By-products
Potassium chloride

(KCl), Chlorine (Cl₂)
Chlorine (Cl₂) [3][4]

Key Processing

Challenge

Separation of KCl

from MgCl₂

Removal of water of

hydration without

significant hydrolysis

to MgO

[2][5]

Achievable Anhydrous

MgCl₂ Purity

High, with potential for

low MgO content in

the melt (e.g., <0.8%)

Very high, with

methods to achieve

very low MgO content

(e.g., <0.1%)

[2][6][7]

Overall Process

Complexity

Higher due to the

need for KCl

separation

Lower in terms of

mineral composition,

but dehydration is

critical

[5][8]

Experimental Data Summary
The following tables summarize quantitative data from various studies on the processing of

carnallite and bischofite for magnesium chloride production.

Table 1: Purity and Recovery of Magnesium Chloride
from Carnallite
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Processing
Method

Purity of MgCl₂
Recovery Yield
of Mg

Experimental
Conditions

Reference

Water Washing 92.1% - 93.2% 70% - 82%

Washing at 25°C

and 40°C for 20

minutes.

[9]

Dehydration of

Melt

Melt with 50-52

wt.% MgCl₂,

<0.5% H₂O,

<0.8% MgO

Not specified

Two-stage

dehydration

followed by

chlorination and

settling at 700-

750°C.

[7]

Table 2: Purity of Anhydrous Magnesium Chloride from
Bischofite

Dehydration
Method

Final MgO
Content

Final H₂O
Content

Experimental
Conditions

Reference

Shielding Gas

(HCl or Cl₂)
<0.5% Not specified

Heating of

MgCl₂·2H₂O at

620-650°C in a

shielding gas

atmosphere.

[2]

Ammonium

Carnallite

Method

0.087% - 0.1% Not specified

Formation of an

ammonium

carnallite

complex followed

by calcination at

700-750°C.

[6]

Experimental Protocols
Dehydration of Carnallite for Electrolysis
This protocol describes a two-stage process for the dehydration of carnallite to produce a

molten salt feed for electrolysis.[5][7]
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Objective: To reduce the water content of carnallite to less than 0.5 wt.% while minimizing the

formation of magnesium oxide.

Materials and Equipment:

Enriched carnallite (39-41 wt.% water)

Fluidized bed dryer

Electric chlorinator or a reaction zone for melting and chlorination

Natural gas or other fuel for heating

Chlorine gas (for chlorination)

Settling tank

Procedure:

First Stage Dehydration:

Heat the enriched carnallite in a fluidized bed dryer to 205-230°C using the combustion

products of a fuel source (e.g., natural gas) with a temperature of 500-600°C.

This step produces a partially dehydrated carnallite with a water content of 3-8 wt.%.

Second Stage Dehydration and Melting:

Introduce the partially dehydrated carnallite into a reaction zone.

Melt the carnallite at a temperature of 500-520°C.

Treat the resulting melt with a chlorinating agent, such as chlorine gas, to convert any

magnesium hydroxychloride (MgOHCl) to MgCl₂.

Purification of the Melt:

Transfer the molten carnallite to a settling tank and heat to 700-750°C.
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Allow the melt to settle to separate solid impurities, primarily magnesium oxide.

The resulting purified molten carnallite, containing approximately 50-52 wt.% MgCl₂, less

than 0.5 wt.% H₂O, and less than 0.8 wt.% MgO, is then ready for electrolysis.

Dehydration of Bischofite using the Ammonium
Carnallite Method
This protocol outlines a method for producing high-purity anhydrous magnesium chloride from

bischofite by forming an ammonium carnallite intermediate.[2][6]

Objective: To produce anhydrous MgCl₂ with minimal MgO content suitable for electrolysis.

Materials and Equipment:

Bischofite (MgCl₂·6H₂O)

Ammonium chloride (NH₄Cl)

Corundum crucible

Milling equipment

Furnace with controlled atmosphere and temperature

Procedure:

Pre-treatment of Bischofite:

Heat the bischofite at 120°C for 2-20 hours to obtain MgCl₂·nH₂O where n is between 0.1

and 4.

Formation of Ammonium Carnallite Complex:

Mix the pre-treated bischofite and solid NH₄Cl in a suitable molar ratio by milling.

Place the mixture in a corundum crucible.
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Dehydration and Calcination:

Heat the ammonium carnallite complex in a furnace. A multi-step heating process is

typically employed. For example, dehydrate at 410°C and then calcine at 700°C.

The thermal decomposition of the complex in the final stages drives off water and

ammonia, leaving behind anhydrous MgCl₂ with a very low MgO content.

Process Workflows and Diagrams
The following diagrams, generated using Graphviz, illustrate the generalized workflows for

magnesium production from carnallite and bischofite.
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Caption: Workflow for Magnesium Production from Carnallite.
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Caption: Workflow for Magnesium Production from Bischofite.

Concluding Remarks
The choice between carnallite and bischofite for magnesium production is not straightforward

and depends on various factors including geographical availability of the ore, existing

infrastructure, and market demand for by-products.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b072600?utm_src=pdf-body-img
https://www.benchchem.com/product/b072600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carnallite presents a more complex initial processing stage due to the necessity of

separating potassium chloride. However, the economic value of KCl as a fertilizer can offset

these additional costs. The two-stage dehydration and chlorination process is a well-

established method for producing a suitable electrolytic feed.

Bischofite, with its higher magnesium content, offers a more direct route to magnesium

chloride. The primary technological hurdle is the dehydration process, where preventing the

formation of magnesium oxide is critical to ensure high efficiency in the subsequent

electrolysis. Advanced methods, such as the ammonium carnallite process, have been

developed to produce high-purity anhydrous magnesium chloride.

For researchers and drug development professionals, understanding the purity of the

magnesium source is paramount. The methods described for both minerals can yield high-

purity magnesium, but the impurity profile may differ. The bischofite route, particularly with

advanced purification and dehydration techniques, appears to offer a pathway to exceptionally

low levels of oxide impurities. Further research into optimizing the energy efficiency and

reducing the environmental impact of the dehydration and electrolysis steps for both feedstocks

is crucial for the sustainable production of magnesium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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